Cas no 58686-69-4 (ethyl 3-3-(trifluoromethyl)phenylprop-2-ynoate)

• Product Name: ethyl 3-3-(trifluoromethyl)phenylprop-2-ynoate
• CAS No: 58686-69-4
• MF: C₁₂H₉F₃O₂
• MW: 242.193874120712
• CID: 948868
• PubChem ID: 53420711
• Update Time: 2025-08-04

ethyl 3-3-(trifluoromethyl)phenylprop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• (3-trifluoromethyl-phenyl)-propynoic acid ethyl ester
• ethyl 3-[3-(trifluoromethyl)phenyl]prop-2-ynoate
• ethyl 3-trifluoromethylphenylpropiolate
• ethyl 3-3-(trifluoromethyl)phenylprop-2-ynoate
• DTXSID30697664
• 58686-69-4
• DB-257709
• EN300-13961609

• Inchi： 1S/C12H9F3O2/c1-2-17-11(16)7-6-9-4-3-5-10(8-9)12(13,14)15/h3-5,8H,2H2,1H3
• InChI Key： PFSQMVYWLYJUMQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C#CC(=O)OCC)C=1)(F)F

Computed Properties

• Exact Mass: 242.05500
• Monoisotopic Mass: 242.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.62000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on ethyl 3-3-(trifluoromethyl)phenylprop-2-ynoate

Comprehensive Overview of Ethyl 3-3-(Trifluoromethyl)phenylprop-2-ynoate (CAS No. 58686-69-4)

Ethyl 3-3-(trifluoromethyl)phenylprop-2-ynoate (CAS No. 58686-69-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a trifluoromethylphenyl group, is valued for its unique chemical properties, including high reactivity and stability under various conditions. Its molecular structure, characterized by the presence of a prop-2-ynoate moiety, makes it a versatile intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery and material science, particularly in the development of fluorinated compounds, which are increasingly sought after due to their enhanced bioavailability and metabolic stability.

The growing interest in fluorinated compounds has propelled ethyl 3-3-(trifluoromethyl)phenylprop-2-ynoate into the spotlight. With the rise of green chemistry and sustainable synthesis methods, this compound is being investigated for its potential in eco-friendly processes. Its CAS No. 58686-69-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, safety data, and commercial availability, highlighting the need for comprehensive and accessible information.

In the context of pharmaceutical applications, ethyl 3-3-(trifluoromethyl)phenylprop-2-ynoate serves as a key building block for small molecule drugs. The trifluoromethyl group is known to improve the lipophilicity and binding affinity of drug candidates, making this compound a valuable tool in medicinal chemistry. Recent studies have explored its role in the development of anticancer agents and CNS-targeted therapies, addressing some of the most pressing challenges in modern healthcare. These applications align with current trends in personalized medicine and targeted drug delivery, further driving demand for this chemical.

From an industrial perspective, CAS No. 58686-69-4 is also gaining traction in the agrochemical sector. The compound's ability to act as a precursor for pesticides and herbicides has been documented, with researchers focusing on its potential to enhance crop protection strategies. As global attention shifts toward sustainable agriculture and food security, the demand for innovative agrochemicals like ethyl 3-3-(trifluoromethyl)phenylprop-2-ynoate is expected to rise. This trend is reflected in the increasing number of patents and publications referencing its use.

For laboratory professionals, understanding the handling and storage of ethyl 3-3-(trifluoromethyl)phenylprop-2-ynoate is critical. While the compound is not classified as hazardous under standard conditions, proper laboratory practices should always be followed to ensure safety. Common queries include its solubility in organic solvents, stability under varying pH levels, and compatibility with other reagents. These practical considerations are essential for researchers aiming to incorporate this compound into their workflows efficiently.

In summary, ethyl 3-3-(trifluoromethyl)phenylprop-2-ynoate (CAS No. 58686-69-4) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with the growing emphasis on fluorine chemistry, position it as a valuable asset in scientific research. As the industry continues to evolve, this compound is likely to remain a focal point for innovation, addressing both current and emerging challenges in chemistry and beyond.